4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile

• CAS RN: 870889-45-5
• Molecular Formula: C19H20N2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 4-(2-methyl-8-azabicyclo[3.2.1]octan-8-yl)naphthalene-1-carbonitrile
• InChI: InChI=1S/C19H20N2/c1-13-6-8-15-9-11-18(13)21(15)19-10-7-14(12-20)16-4-2-3-5-17(16)19/h2-5,7,10,13,15,18H,6,8-9,11H2,1H3
• InChI Key: NVGWKZTYGKEAFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2CCC1N2C3=CC=C(C4=CC=CC=C43)C#N

Description

4-(2-Methyl-8-azabicyclo[3.2.1]oct-8-yl)naphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C19H20N2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

159JP84 (115 mg, 0.40 mmol) and p-toluenesulfonhydrazide (90 mg, 0.48 mmol) in absolute ethanol (1.0 mL) were refluxed overnight and the resulting white precipitate was filtered off, dried in vacuo and added to a vial containing sodium cyanoborohydride (101 mg, 1.60 mmol), N,N-dimethylformamide (2.0 mL), sulfolane (2.0 mL), p-toluenesulfonic acid (25 mg) and cyclohexane (2.0 mL). The resulting solution was heated at 110° C. for 2 days, poured into water (200 mL), extracted with ethyl acetate (2×200 mL), dried over Na2SO4, filtered, concentrated in vacuo and purified by preparative TLC (ethyl acetate/n-heptane 1:5, 5× eluted) to afford the title compound (25.3 mg, 22%) as thick oil.